Cas no 897462-91-8 (1-4-(4-fluorophenyl)piperazin-1-yl-2-6-(4-methylphenyl)imidazo2,1-b1,3thiazol-3-ylethan-1-one)
1-4-(4-fluorophenyl)piperazin-1-yl-2-6-(4-methylphenyl)imidazo2,1-b1,3thiazol-3-ylethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- Ethanone, 1-[4-(4-fluorophenyl)-1-piperazinyl]-2-[6-(4-methylphenyl)imidazo[2,1-b]thiazol-3-yl]-
- 1-4-(4-fluorophenyl)piperazin-1-yl-2-6-(4-methylphenyl)imidazo2,1-b1,3thiazol-3-ylethan-1-one
-
- Inchi: 1S/C24H23FN4OS/c1-17-2-4-18(5-3-17)22-15-29-21(16-31-24(29)26-22)14-23(30)28-12-10-27(11-13-28)20-8-6-19(25)7-9-20/h2-9,15-16H,10-14H2,1H3
- InChI Key: HADISLQBPOUQAD-UHFFFAOYSA-N
- SMILES: C(=O)(N1CCN(C2=CC=C(F)C=C2)CC1)CC1=CSC2=NC(C3=CC=C(C)C=C3)=CN21
1-4-(4-fluorophenyl)piperazin-1-yl-2-6-(4-methylphenyl)imidazo2,1-b1,3thiazol-3-ylethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2606-0620-2μmol |
1-[4-(4-fluorophenyl)piperazin-1-yl]-2-[6-(4-methylphenyl)imidazo[2,1-b][1,3]thiazol-3-yl]ethan-1-one |
897462-91-8 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2606-0620-5μmol |
1-[4-(4-fluorophenyl)piperazin-1-yl]-2-[6-(4-methylphenyl)imidazo[2,1-b][1,3]thiazol-3-yl]ethan-1-one |
897462-91-8 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2606-0620-10μmol |
1-[4-(4-fluorophenyl)piperazin-1-yl]-2-[6-(4-methylphenyl)imidazo[2,1-b][1,3]thiazol-3-yl]ethan-1-one |
897462-91-8 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2606-0620-20μmol |
1-[4-(4-fluorophenyl)piperazin-1-yl]-2-[6-(4-methylphenyl)imidazo[2,1-b][1,3]thiazol-3-yl]ethan-1-one |
897462-91-8 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2606-0620-1mg |
1-[4-(4-fluorophenyl)piperazin-1-yl]-2-[6-(4-methylphenyl)imidazo[2,1-b][1,3]thiazol-3-yl]ethan-1-one |
897462-91-8 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2606-0620-2mg |
1-[4-(4-fluorophenyl)piperazin-1-yl]-2-[6-(4-methylphenyl)imidazo[2,1-b][1,3]thiazol-3-yl]ethan-1-one |
897462-91-8 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2606-0620-3mg |
1-[4-(4-fluorophenyl)piperazin-1-yl]-2-[6-(4-methylphenyl)imidazo[2,1-b][1,3]thiazol-3-yl]ethan-1-one |
897462-91-8 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2606-0620-4mg |
1-[4-(4-fluorophenyl)piperazin-1-yl]-2-[6-(4-methylphenyl)imidazo[2,1-b][1,3]thiazol-3-yl]ethan-1-one |
897462-91-8 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2606-0620-5mg |
1-[4-(4-fluorophenyl)piperazin-1-yl]-2-[6-(4-methylphenyl)imidazo[2,1-b][1,3]thiazol-3-yl]ethan-1-one |
897462-91-8 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2606-0620-10mg |
1-[4-(4-fluorophenyl)piperazin-1-yl]-2-[6-(4-methylphenyl)imidazo[2,1-b][1,3]thiazol-3-yl]ethan-1-one |
897462-91-8 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
1-4-(4-fluorophenyl)piperazin-1-yl-2-6-(4-methylphenyl)imidazo2,1-b1,3thiazol-3-ylethan-1-one Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on 1-4-(4-fluorophenyl)piperazin-1-yl-2-6-(4-methylphenyl)imidazo2,1-b1,3thiazol-3-ylethan-1-one
Compound CAS No 897462-91-8: 1-(4-(4-fluorophenyl)piperazin-1-yl)-2-(6-(4-methylphenyl)imidazo[2,1-b][1,3]thiazol-3-yl)ethan-1-one
The compound with CAS number 897462-91-8, named as 1-(4-(4-fluorophenyl)piperazin-1-yl)-2-(6-(4-methylphenyl)imidazo[2,1-b][1,3]thiazol-3-yl)ethan-1-one, is a highly specialized organic molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound is characterized by its complex structure, which includes a piperazine ring, a thiazole moiety, and a fluorinated aromatic group. The integration of these structural elements contributes to its unique pharmacological properties and potential therapeutic applications.
Recent studies have highlighted the importance of such compounds in targeting specific biological pathways. For instance, the piperazine ring is known for its ability to act as a linker between different pharmacophores, enhancing the molecule's bioavailability and receptor binding affinity. The presence of the fluorine atom in the aromatic ring further modulates the electronic properties of the molecule, potentially improving its selectivity towards specific targets. Additionally, the imidazo[2,1-b][1,3]thiazole moiety is recognized for its role in stabilizing certain conformations that are critical for binding to protein targets.
One of the most promising aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. The structural features of this compound suggest that it may inhibit specific kinases by occupying their active sites and preventing catalytic activity. Preclinical studies have demonstrated that this compound exhibits potent inhibitory activity against several kinases, making it a strong candidate for further exploration in oncology research.
Beyond kinase inhibition, this compound has also shown potential in other therapeutic areas. For example, its ability to modulate ion channels has been explored in the context of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The thiazole moiety within the molecule is particularly significant in this regard, as it can interact with ion channel proteins and influence their gating mechanisms. Furthermore, the fluorinated aromatic group enhances the molecule's lipophilicity, which is crucial for crossing biological membranes and reaching intracellular targets.
The synthesis of this compound involves a series of intricate organic reactions that require precise control over reaction conditions to ensure high yields and purity. Key steps include the formation of the piperazine ring through reductive amination and the construction of the imidazo[2,1-b][1,3]thiazole moiety via cyclization reactions. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling have been employed to optimize these steps and improve overall efficiency.
In terms of pharmacokinetics, this compound demonstrates favorable absorption profiles when administered orally or parenterally. Its metabolic stability has been evaluated using in vitro assays with human liver microsomes, revealing that it undergoes minimal phase I metabolism under physiological conditions. This attribute is advantageous for drug development as it reduces the likelihood of unwanted side effects caused by metabolites.
Recent advancements in computational chemistry have further enhanced our understanding of this compound's behavior at molecular levels. Molecular docking studies using state-of-the-art software have provided insights into how this compound interacts with target proteins at atomic resolution. These studies have identified key residues within protein binding pockets that are critical for maintaining high-affinity interactions with the compound.
In conclusion, CAS No 897462-91-8 represents a cutting-edge molecule with immense potential in drug discovery and development. Its unique structural features enable it to target diverse biological systems with high precision and efficacy. As research continues to unravel its full spectrum of applications, this compound stands at the forefront of innovative therapeutic solutions aimed at addressing some of today's most challenging diseases.
897462-91-8 (1-4-(4-fluorophenyl)piperazin-1-yl-2-6-(4-methylphenyl)imidazo2,1-b1,3thiazol-3-ylethan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)